5-(4-methoxybenzyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-methoxyphenyl)methyl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H16N2O2/c1-12-3-7-14(8-4-12)17-18-16(21-19-17)11-13-5-9-15(20-2)10-6-13/h3-10H,11H2,1-2H3
• InChI Key: UXKMFLMPBDFORV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CC3=CC=C(C=C3)OC
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

5-(4-methoxybenzyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and biochemistry. This compound is a heterocyclic organic molecule that contains an oxadiazole ring, which is known for its unique properties and diverse applications.

Mechanism of Action

The mechanism of action of 5-(4-methoxybenzyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is not fully understood. However, studies have suggested that the antitumor activity of this compound may be due to its ability to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 5-(4-methoxybenzyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can affect various biochemical and physiological processes in cells. For example, it has been reported to inhibit the activity of enzymes such as acetylcholinesterase and carbonic anhydrase. Additionally, this compound has been shown to induce oxidative stress and DNA damage in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(4-methoxybenzyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is its high potency and selectivity towards cancer cells. This makes it a promising candidate for the development of novel anticancer drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-(4-methoxybenzyl)-3-(4-methylphenyl)-1,2,4-oxadiazole. One potential area of investigation is the development of new synthetic methods for this compound that can improve its yield and purity. Another area of research is the elucidation of its mechanism of action, which can provide insights into its potential therapeutic applications. Additionally, further studies are needed to investigate the toxicity and pharmacokinetics of this compound in vivo.

Synthesis Methods

The synthesis of 5-(4-methoxybenzyl)-3-(4-methylphenyl)-1,2,4-oxadiazole can be achieved through several methods, including the reaction of 4-methoxybenzylhydrazine with 4-methylphenylglyoxal in the presence of a catalyst such as acetic acid. Another method involves the reaction of 4-methoxybenzylhydrazine with 4-methylphenylisothiocyanate in the presence of a base such as potassium carbonate.

Scientific Research Applications

5-(4-methoxybenzyl)-3-(4-methylphenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant antitumor, antifungal, and antibacterial activities. Furthermore, this compound has also been investigated for its potential as a fluorescent probe for the detection of metal ions in biological systems.